5-((3-Chlorophenyl)(4-(4-methoxyphenyl)piperazin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-chlorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H26ClN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-5-4-6-17(25)15-16)29-13-11-28(12-14-29)18-7-9-19(32-2)10-8-18/h4-10,15,21,31H,3,11-14H2,1-2H3
• InChI Key: XNHCIZVLVDJDFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Cl)N4CCN(CC4)C5=CC=C(C=C5)OC)O
• Molecular Formula: C24H26ClN5O2S
• Molecular Weight: 484.0 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a piperazine ring, a thiazole ring, and a triazole ring. Piperazine rings are common in pharmaceuticals and can modulate the pharmacokinetic properties of a drug. Thiazole and triazole rings are also found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include determining its melting point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Antibacterial Activity

• . The synthesized compound may exhibit antibacterial effects against various pathogens. Further studies are needed to assess its efficacy and mechanism of action.

Anticancer Potential

• . The compound’s structure suggests it could be explored as an anticancer agent. In vitro and in vivo studies are necessary to evaluate its impact on cancer cells.

Neurological Disorders

• . Investigating this compound’s neuroprotective properties could provide insights into potential therapeutic applications.

Enzyme Inhibition

• . Exploring the compound’s interaction with specific enzymes could lead to drug development opportunities.

Anti-Inflammatory Effects

• . Investigating the anti-inflammatory potential of this compound could be valuable for treating inflammatory conditions.

Psychoactive Substances

• . While this compound’s psychoactivity remains speculative, further research could shed light on its effects on the central nervous system.

Mechanism of Action

Target of Action

The compound contains a piperazine moiety, which is a common structural motif found in many pharmaceuticals due to its ability to positively modulate the pharmacokinetic properties of a drug substance . Piperazine can be found in biologically active compounds for a variety of disease states .

Mode of Action

The piperazine moiety in the compound might interact with various receptors or enzymes in the body, potentially modulating their activity. For instance, some piperazine derivatives have been found to inhibit the reuptake and induce the release of monoamine neurotransmitters .

Biochemical Pathways

The exact biochemical pathways affected by this compound are unknown without further study. Given the presence of the piperazine moiety, it might potentially influence pathways involving monoamine neurotransmitters .

Pharmacokinetics

Piperazine derivatives are generally known to have good pharmacokinetic properties .